[(4-Benzyloxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid

• IUPAC Name: 2-[[4-(phenylmethoxycarbonylamino)cyclohexyl]-propan-2-ylamino]acetic acid
• InChI: InChI=1S/C19H28N2O4/c1-14(2)21(12-18(22)23)17-10-8-16(9-11-17)20-19(24)25-13-15-6-4-3-5-7-15/h3-7,14,16-17H,8-13H2,1-2H3,(H,20,24)(H,22,23)
• InChI Key: HYQNVPXRFVTTCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC(=O)O)C1CCC(CC1)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C19H28N2O4
• Molecular Weight: 348.4 g/mol

Description

[(4-Benzyloxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid is a synthetic organic compound featuring a cyclohexyl backbone substituted with a benzyloxycarbonyl (Cbz) protected amine, an isopropyl amino group, and an acetic acid moiety. This structure combines steric bulk (from the isopropyl and cyclohexyl groups) with reactive functional groups (carbamate and carboxylic acid), making it a candidate for applications in medicinal chemistry, such as enzyme inhibition or peptide synthesis.

Biological Activity

[(4-Benzyloxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid is a synthetic compound notable for its complex structure, which includes a benzyloxycarbonyl group, an amino group attached to a cyclohexyl ring, and an isopropyl amino group linked to acetic acid. This unique configuration suggests potential biological activities that merit further exploration in medicinal chemistry and pharmacology.

• Molecular Formula : C19H28N2O4
• Molecular Weight : 348.44 g/mol
• Structural Features : The compound features a benzyloxycarbonyl (Cbz) protecting group, which enhances its stability and reactivity in biological systems.

Biological Activity Overview

The biological activity of [(4-Benzyloxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid can be categorized into several key areas:

• Antimicrobial Activity : Similar compounds have demonstrated antimicrobial properties, suggesting that this compound may inhibit the growth of various pathogens.
• Antioxidant Activity : The presence of functional groups capable of scavenging free radicals indicates potential antioxidant effects, which are critical in preventing oxidative stress-related diseases.
• Enzyme Inhibition : The compound may interact with specific enzymes, potentially acting as an inhibitor or modulator in biochemical pathways relevant to disease processes.

The mechanism of action for [(4-Benzyloxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid involves:

• Interaction with Biological Targets : The benzyloxycarbonyl group can facilitate selective reactions with enzymes or receptors, enhancing the efficacy of the compound.
• ADME Properties : Its absorption, distribution, metabolism, and excretion (ADME) characteristics play a crucial role in determining its bioavailability and therapeutic potential.

Research Findings and Case Studies

Recent studies have highlighted the biological implications of compounds with similar structures:

Table 1: Comparative Biological Activities

Compound Name	Biological Activity	References
N-Benzoyl-L-tyrosine	Protein synthesis enhancement
L-Leucine	Muscle repair and protein synthesis
Cyclohexylamine	Basic structural activity
Acetyl-L-carnitine	Fatty acid metabolism involvement

Case Study: Antimicrobial Effects

In vitro studies have shown that derivatives of amino-acid compounds exhibit significant antimicrobial properties against a range of bacteria and fungi. For instance, compounds structurally related to [(4-Benzyloxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid have been tested for their ability to inhibit the growth of Staphylococcus aureus and Escherichia coli, indicating a promising avenue for further research in antimicrobial therapy.

Synthesis and Development

The synthesis of [(4-Benzyloxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid typically involves multiple steps:

• Formation of the Benzyloxycarbonyl Group : Protecting the amino group using benzyl chloroformate.
• Cyclization to Form Cyclohexane Ring : Utilizing cyclization agents under controlled conditions.
• Introduction of the Amino-Acetic Acid Moiety : Achieved through substitution reactions with chloroacetic acid.

These synthetic routes ensure that the desired structure is obtained while minimizing side reactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a family of cyclohexyl-carbamate derivatives with variable substituents. Below is a detailed comparison with key analogs:

Substituent Variations on the Cyclohexyl Ring

Table 1: Structural Analogs and Substituent Effects

Compound Name	Substituent Position	Amino Group	Carboxylic Acid Group	Key Structural Differences
[(4-Benzyloxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid	4-position	Isopropyl	Acetic acid	Bulky isopropyl group enhances steric hindrance
[(4-Benzyloxycarbonylamino-cyclohexyl)-methyl-amino]-acetic acid	4-position	Methyl	Acetic acid	Smaller methyl group reduces steric effects
[(2-Benzyloxycarbonylamino-cyclohexyl)-ethyl-amino]-acetic acid	2-position	Ethyl	Acetic acid	Ethyl group balances bulk and flexibility
[(4-Tert-butoxycarbonylamino-cyclohexyl)-ethyl-amino]-acetic acid	4-position	Ethyl	Acetic acid	Tert-butoxycarbonyl (Boc) instead of Cbz

Key Findings :

• Steric Effects : The isopropyl group in the target compound introduces significant steric hindrance compared to methyl or ethyl analogs. This may reduce binding affinity in enzyme interactions but improve selectivity .
• Substituent Position : 4-position analogs (e.g., target compound) exhibit axial/equatorial conformational preferences, whereas 2-position derivatives (e.g., ethyl analog) adopt distinct ring conformations, altering solubility and reactivity .
• Protective Group : Replacing Cbz with Boc (tert-butoxycarbonyl) in analogs improves stability under acidic conditions but requires harsher deprotection methods (e.g., trifluoroacetic acid) .

Functional Group Modifications

Table 2: Functional Group Comparisons

Compound Name	Amine Protection	Acidic Group	Notable Properties
[(4-Benzyloxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid	Cbz	Acetic acid	Moderate solubility in polar solvents; pH-dependent ionization
Benzyl {4-[(chloroacetyl)(isopropyl)amino]cyclohexyl}carbamate	Cbz	Chloroacetyl	Electrophilic chloroacetyl group enhances reactivity for nucleophilic substitution
[4-((S)-2-amino-3-methyl-butyrylamino)-cyclohexyl]-carbamic acid benzyl ester	Cbz	None	Lacks carboxylic acid; chiral center influences stereoselectivity

Key Findings :

• Acidic vs. Electrophilic Groups : The acetic acid group enables hydrogen bonding and ionic interactions, whereas chloroacetyl derivatives (e.g., ) facilitate covalent bond formation with nucleophiles (e.g., thiols in enzymes).
• Chiral Centers: Analogs with chiral amino acids (e.g., S-configured 2-amino-3-methyl-butyryl) exhibit stereoselective binding, unlike the target compound .